Cas no 1669-44-9 (3-Octen-2-one)

3-Octen-2-one is an unsaturated ketone with the molecular formula C8H14O, characterized by its distinct mushroom-like odor. This compound is widely utilized in flavor and fragrance applications due to its ability to impart earthy, woody, and fungal notes. Its chemical structure, featuring both a double bond and a ketone functional group, contributes to its reactivity and versatility in synthetic organic chemistry. 3-Octen-2-one is valued for its stability and compatibility with various formulations, making it a preferred choice in the production of perfumes, food flavorings, and aroma chemicals. Its low odor threshold ensures efficacy even at minimal concentrations.
3-Octen-2-one structure
3-Octen-2-one structure
Product Name:3-Octen-2-one
CAS No:1669-44-9
MF:C8H14O
MW:126.196162700653
MDL:MFCD00015565
CID:93355
PubChem ID:87574242
Update Time:2025-06-07

3-Octen-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Octen-2-one
    • FEMA 3416
    • TRANS-3-OCTEN-2-ONE
    • (E)-Oct-3-en-2-one
    • 3-Octen-2-one, (E)-
    • 3-Oct-3-en-2-one
    • oct-3-en-2-one
    • 1-Hexenyl methyl ketone
    • (3E)-3-Octen-2-one
    • 1-Hexenylmethyl ketone
    • 3-Octen-2-one,98%
    • 3-OCTEN-2-ONE 98%
    • trans-3-Octen-2-one, analytical standard
    • ZCFOBLITZWHNNC-VOTSOKGWSA-
    • E-3-Octen-2-one
    • FEMA No. 3416
    • EINECS 216-793-3
    • O0252
    • AS-76056
    • J-010323
    • 1669-44-9
    • 3E-octen-2-one
    • M26AH283XV
    • CHEMBL4062155
    • (3E)-3-Octen-2-one #
    • CHEBI:89712
    • MFCD00015565
    • EN300-7613585
    • LMFA12000009
    • 3-Octen-2-one,(3E)-
    • 3-OCTEN-2-ONE [FHFI]
    • 18402-82-9
    • ZCFOBLITZWHNNC-UHFFFAOYSA-N
    • BAA66944
    • CS-0199335
    • 3-Octen-2-one stabilized with 0.1% alpha tocopherol
    • Q27161905
    • InChI=1/C8H14O/c1-3-4-5-6-7-8(2)9/h6-7H,3-5H2,1-2H3/b7-6+
    • UNII-M26AH283XV
    • ?3-OCTEN-2-ONE
    • (E)-3-Octen-2-one
    • AKOS015841714
    • 3-Octen-2-one, (3E)-
    • trans-3-Octen-2-one, >=98%, stabilized, FG
    • (3E)-oct-3-en-2-one
    • D91847
    • DTXCID2035356
    • DTXSID1061867
    • Oct3en2one
    • 216-793-3
    • Methyl hexenyl ketone
    • MDL： MFCD00015565
    • Inchi： 1S/C8H14O/c1-3-4-5-6-7-8(2)9/h6-7H,3-5H2,1-2H3/b7-6+
    • InChI Key： ZCFOBLITZWHNNC-VOTSOKGWSA-N
    • SMILES： O=C(C)/C=C/CCCC
    • BRN： 1742230

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless or light yellow transparent liquid.
  • Density: 0.833±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: -66.9°C (estimate)
  • Boiling Point: 78°C/12mmHg(lit.)
  • Flash Point: 67.1±4.2 ºC,
  • Refractive Index: 1.4495 (589.3 nm 16 ºC)
  • Solubility: Slightly soluble (2.4 g/l) (25 º C),
  • PSA: 17.07
  • FEMA: 3416 | 3-OCTEN-2-ONE
  • Solubility: Insoluble in water.

3-Octen-2-one Security Information

3-Octen-2-one Pricemore >>

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3-Octen-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1669-44-9)3-Octen-2-one
Order Number:A1201839
Stock Status:in Stock
Quantity:250g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:46
Price ($):327.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1669-44-9)3-Octen-2-one；≥96.0%
Order Number:LE15725
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com

3-Octen-2-one Related Literature

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1669-44-9 (3-Octen-2-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1669-44-9)3-Octen-2-one
A1201839
Purity:99%
Quantity:250g
Price ($):327.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1669-44-9)3-Octen-2-one；≥96.0%
LE15725
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email